Cas no 2287316-02-1 (Tert-butyl 6-cyano-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-2-carboxylate)

Tert-butyl 6-cyano-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-2-carboxylate is a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active compounds. Its octahydro-isoquinoline scaffold provides a rigid framework, facilitating stereoselective transformations, while the cyano and tert-butoxycarbonyl (Boc) groups offer reactive handles for further functionalization. The Boc group enhances stability and solubility, making it suitable for multi-step synthetic routes. This compound is valuable in medicinal chemistry for constructing complex heterocycles or alkaloid derivatives. Its well-defined structure and functional group compatibility make it a reliable building block for drug discovery and development applications.
Tert-butyl 6-cyano-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-2-carboxylate structure
2287316-02-1 structure
Product Name:Tert-butyl 6-cyano-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-2-carboxylate
CAS No:2287316-02-1
MF:C15H24N2O2
MW:264.363264083862
CID:6593437
PubChem ID:137945380
Update Time:2025-05-21

Tert-butyl 6-cyano-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-6730502
    • tert-butyl 6-cyano-decahydroisoquinoline-2-carboxylate
    • Tert-butyl 6-cyano-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-2-carboxylate
    • 2287316-02-1
    • Inchi: 1S/C15H24N2O2/c1-15(2,3)19-14(18)17-7-6-12-8-11(9-16)4-5-13(12)10-17/h11-13H,4-8,10H2,1-3H3
    • InChI Key: XJOWSGVZGUJIBU-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC2CC(C#N)CCC2C1)=O

Computed Properties

  • Exact Mass: 264.183778013g/mol
  • Monoisotopic Mass: 264.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 53.3Ų

Tert-butyl 6-cyano-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6730502-0.05g
tert-butyl 6-cyano-decahydroisoquinoline-2-carboxylate
2287316-02-1 95.0%
0.05g
$197.0 2025-03-13
Enamine
EN300-6730502-0.1g
tert-butyl 6-cyano-decahydroisoquinoline-2-carboxylate
2287316-02-1 95.0%
0.1g
$293.0 2025-03-13
Enamine
EN300-6730502-0.25g
tert-butyl 6-cyano-decahydroisoquinoline-2-carboxylate
2287316-02-1 95.0%
0.25g
$418.0 2025-03-13
Enamine
EN300-6730502-0.5g
tert-butyl 6-cyano-decahydroisoquinoline-2-carboxylate
2287316-02-1 95.0%
0.5g
$656.0 2025-03-13
Enamine
EN300-6730502-1.0g
tert-butyl 6-cyano-decahydroisoquinoline-2-carboxylate
2287316-02-1 95.0%
1.0g
$842.0 2025-03-13
Enamine
EN300-6730502-2.5g
tert-butyl 6-cyano-decahydroisoquinoline-2-carboxylate
2287316-02-1 95.0%
2.5g
$1650.0 2025-03-13
Enamine
EN300-6730502-5.0g
tert-butyl 6-cyano-decahydroisoquinoline-2-carboxylate
2287316-02-1 95.0%
5.0g
$2443.0 2025-03-13
Enamine
EN300-6730502-10.0g
tert-butyl 6-cyano-decahydroisoquinoline-2-carboxylate
2287316-02-1 95.0%
10.0g
$3622.0 2025-03-13
1PlusChem
1P028MAR-50mg
tert-butyl6-cyano-decahydroisoquinoline-2-carboxylate
2287316-02-1 95%
50mg
$297.00 2024-05-24
1PlusChem
1P028MAR-100mg
tert-butyl6-cyano-decahydroisoquinoline-2-carboxylate
2287316-02-1 95%
100mg
$412.00 2024-05-24

Additional information on Tert-butyl 6-cyano-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-2-carboxylate

Tert-butyl 6-cyano-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-2-carboxylate: A Comprehensive Overview

Tert-butyl 6-cyano-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-2-carboxylate (CAS No. 2287316-02-1) is a complex organic compound with a unique structure that has garnered attention in the field of organic chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The molecule features a bicyclic isoquinoline framework with a cyano group at position 6 and a tert-butyl ester group at position 2. These functional groups contribute to its chemical reactivity and biological properties.

The isoquinoline skeleton is a fundamental structure in natural products and synthetic compounds. In recent years, researchers have focused on modifying this core structure to enhance its pharmacokinetic properties and therapeutic potential. The cyano group at position 6 introduces electron-withdrawing effects, which can influence the compound's reactivity and stability. Meanwhile, the tert-butyl ester group at position 2 serves as a protecting group for the carboxylic acid moiety during synthesis and can be readily removed under specific conditions to yield the corresponding acid.

Recent studies have highlighted the importance of tert-butyl esters in medicinal chemistry due to their ability to improve drug-like properties such as solubility and bioavailability. The combination of these functional groups in Tert-butyl 6-cyano... makes it a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications. For instance, derivatives of this compound have been explored for their anti-inflammatory and antioxidant activities.

The synthesis of Tert-butyl 6-cyano... involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key steps include the formation of the isoquinoline ring system through cyclization reactions and subsequent functionalization to introduce the cyano and tert-butyl ester groups. Researchers have also investigated alternative synthetic routes using catalytic methods to enhance efficiency and reduce environmental impact.

In terms of applications, Tert-butyl 6-cyano... has shown promise as a precursor for bioactive compounds. Its structural versatility allows for further modifications to target specific biological pathways or diseases. For example, studies have demonstrated that derivatives of this compound can inhibit certain enzymes associated with neurodegenerative diseases.

Moreover, the compound's stability under various conditions has been thoroughly examined to ensure its suitability for large-scale production and storage. Its ability to withstand harsh reaction conditions makes it an attractive candidate for industrial applications in pharmaceuticals and agrochemicals.

In conclusion, Tert-butyl 6-cyano... (CAS No. 2287316-02-1) stands out as a significant molecule in contemporary organic chemistry due to its unique structure and versatile functional groups. Ongoing research continues to uncover new insights into its properties and potential uses across multiple fields.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.